Cas no 2137624-26-9 (3,4-Quinolinediamine, 5,7-diiodo-)

• Product Name: 3,4-Quinolinediamine, 5,7-diiodo-
• CAS No: 2137624-26-9
• MF: C₉H₇I₂N₃
• MW: 410.980925798416
• CID: 5267674
• Update Time: 2023-08-25

3,4-Quinolinediamine, 5,7-diiodo- Chemical and Physical Properties

Names and Identifiers

• 5,7-diiodoquinoline-3,4-diamine
• 3,4-Quinolinediamine, 5,7-diiodo-

• Inchi： 1S/C9H7I2N3/c10-4-1-5(11)8-7(2-4)14-3-6(12)9(8)13/h1-3H,12H2,(H2,13,14)
• InChI Key： FIMBSEXGGTXQKY-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC2C1=C(C(=CN=2)N)N)I

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• XLogP3: 2.1
• Topological Polar Surface Area: 64.9